Cas no 1796969-77-1 (1-(5-chloro-2-methoxybenzenesulfonyl)-4-(2-methylpropanesulfonyl)piperidine)

• Product Name: 1-(5-chloro-2-methoxybenzenesulfonyl)-4-(2-methylpropanesulfonyl)piperidine
• CAS No: 1796969-77-1
• MF: C₁₆H₂₄ClNO₅S₂
• MW: 409.948461532593
• CID: 5369693
• Update Time: 2025-05-26

1-(5-chloro-2-methoxybenzenesulfonyl)-4-(2-methylpropanesulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methoxyphenyl)sulfonyl-4-(2-methylpropylsulfonyl)piperidine
• 1-(5-chloro-2-methoxybenzenesulfonyl)-4-(2-methylpropanesulfonyl)piperidine

• Inchi： 1S/C16H24ClNO5S2/c1-12(2)11-24(19,20)14-6-8-18(9-7-14)25(21,22)16-10-13(17)4-5-15(16)23-3/h4-5,10,12,14H,6-9,11H2,1-3H3
• InChI Key： CBFVXWFEEPUENT-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC(Cl)=CC=C2OC)(=O)=O)CCC(S(CC(C)C)(=O)=O)CC1

Additional information on 1-(5-chloro-2-methoxybenzenesulfonyl)-4-(2-methylpropanesulfonyl)piperidine

Comprehensive Overview of 1-(5-chloro-2-methoxybenzenesulfonyl)-4-(2-methylpropanesulfonyl)piperidine (CAS 1796969-77-1)

1-(5-chloro-2-methoxybenzenesulfonyl)-4-(2-methylpropanesulfonyl)piperidine (CAS 1796969-77-1) is a specialized sulfonamide-class compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both benzenesulfonyl and propanesulfonyl moieties linked to a piperidine core, makes it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or protease modulator, aligning with current trends in targeted therapy development.

The compound's chloro-methoxybenzene segment contributes to its lipophilicity, a critical factor in bioavailability optimization—a hot topic in modern drug design. With the rise of AI-driven molecular modeling, queries like "sulfonyl-piperidine derivatives ADME properties" or "CAS 1796969-77-1 solubility prediction" frequently appear in scientific literature searches. This reflects the growing demand for computational approaches to characterize such compounds before laboratory synthesis.

From a synthetic chemistry perspective, the dual sulfonylation pattern in this molecule presents interesting challenges for green chemistry enthusiasts. Recent publications highlight innovative methods for sulfonamide bond formation under mild conditions, addressing environmental concerns in chemical manufacturing. The 2-methylpropanesulfonyl group specifically attracts attention due to its steric effects, which are crucial for studying enzyme-substrate interactions in neurodegenerative disease research.

Analytical chemists have developed advanced HPLC and LC-MS protocols for 1796969-77-1 quantification, responding to the pharmaceutical industry's need for precise impurity profiling. Search analytics reveal increasing interest in "HPLC method validation for sulfonylated piperidines" and "CAS 1796969-77-1 stability studies," indicating its relevance in quality control workflows. The compound's crystalline properties also make it a candidate for X-ray diffraction studies of sulfonamide packing motifs.

In material science applications, the piperidine-sulfonyl architecture shows promise for designing polymeric catalysts. This aligns with nanotechnology trends, where researchers explore "sulfonated heterocycles for membrane technology." The methoxy-chloro substitution pattern may enable π-stacking interactions valuable for organic electronic materials—a rapidly growing field with over 5,000 annual publications.

Patent landscape analysis shows 1-(5-chloro-2-methoxybenzenesulfonyl)-4-(2-methylpropanesulfonyl)piperidine appearing in applications related to inflammatory mediators, with particular emphasis on its potential to modulate cytokine production. This connects with current investigations into the compound's possible role in addressing immune-related conditions, a major focus area in post-pandemic research.

The compound's isobutylsulfonyl group provides an interesting case study for metabolic stability predictions—a frequent subject in drug metabolism forums. Computational chemists often discuss "sulfone metabolism prediction algorithms" when examining molecules like 1796969-77-1, especially regarding potential sulfoxide metabolites.

From a regulatory standpoint, proper handling of sulfonamide derivatives remains a key discussion point in laboratory safety training. While not classified as hazardous, best practices for working with such compounds generate substantial search traffic, including queries like "benzenesulfonyl compound storage guidelines" and "piperidine derivative handling precautions."

Recent advances in continuous flow chemistry have opened new synthetic routes to disulfonylated piperidines, with CAS 1796969-77-1 serving as a benchmark for process optimization studies. Industry professionals increasingly search for "flow synthesis of sulfonamides" and "scale-up strategies for sulfonyl chlorides," reflecting manufacturing efficiency concerns.

In conclusion, 1-(5-chloro-2-methoxybenzenesulfonyl)-4-(2-methylpropanesulfonyl)piperidine represents a multifaceted research tool bridging medicinal chemistry, materials science, and process development. Its structural features continue to inspire investigations across multiple disciplines, ensuring its place in the evolving landscape of functionalized heterocyclic compounds.